3-(1-Ethylbenzimidazol-2-yl)pyrazin-2-amine

• IUPAC Name: 3-(1-ethylbenzimidazol-2-yl)pyrazin-2-amine
• InChI: InChI=1S/C13H13N5/c1-2-18-10-6-4-3-5-9(10)17-13(18)11-12(14)16-8-7-15-11/h3-8H,2H2,1H3,(H2,14,16)
• InChI Key: XCQQUURKPJILPQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C3=NC=CN=C3N
• Molecular Formula: C13H13N5
• Molecular Weight: 239.28 g/mol

Description

3-(1-Ethylbenzimidazol-2-yl)pyrazin-2-amine, also known as EBPA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EBPA belongs to the class of heterocyclic compounds, which are widely used in the pharmaceutical industry for developing drugs and other bioactive molecules.

Mechanism of Action

The mechanism of action of 3-(1-Ethylbenzimidazol-2-yl)pyrazin-2-amine is not fully understood, but it is believed to act through the modulation of GABA receptors in the brain. GABA receptors are important targets for drug development due to their role in regulating neurotransmission and neuronal excitability. This compound has been shown to bind to GABA receptors with high affinity, leading to the modulation of their activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, modulation of GABA receptor activity, and the induction of apoptosis. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1-Ethylbenzimidazol-2-yl)pyrazin-2-amine in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 3-(1-Ethylbenzimidazol-2-yl)pyrazin-2-amine. One potential direction is the optimization of its pharmacological properties, such as its solubility and bioavailability, to improve its therapeutic potential. Additionally, this compound can be used as a scaffold for developing novel drug molecules with improved pharmacological properties. Further research is also needed to elucidate the mechanism of action of this compound and its potential applications in other scientific research fields.

Synthesis Methods

3-(1-Ethylbenzimidazol-2-yl)pyrazin-2-amine can be synthesized through a multi-step process involving the reaction of 1-ethyl-2-nitrobenzene with hydrazine hydrate, followed by the reduction of the resulting intermediate with zinc dust. The final product is obtained through the reaction of the intermediate with 2-chloropyrazine in the presence of potassium carbonate. The purity of the final product can be confirmed through various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

3-(1-Ethylbenzimidazol-2-yl)pyrazin-2-amine has shown promising results in various scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, this compound has been used as a tool to study the role of GABA receptors in the brain. Additionally, this compound has been used as a scaffold for developing novel drug molecules with improved pharmacological properties.